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Compound of Interest

Compound Name: cis-Indatraline hydrochloride

Cat. No.: B15553984

An In-Depth Technical Guide to cis-Indatraline
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

cis-Indatraline hydrochloride is a potent, non-selective monoamine transporter inhibitor with
significant research interest due to its pharmacological profile. This document provides a
comprehensive overview of its chemical structure, physicochemical properties, and biological
activity. Detailed experimental protocols for its synthesis and analysis are presented, alongside
visualizations of its mechanism of action and synthetic workflow to support further research and
development.

Chemical Structure and Identification

cis-Indatraline hydrochloride is the hydrochloride salt of the cis-isomer of Indatraline. The
molecule features a dichlorophenyl group attached to an N-methyl-indanamine core.

Chemical Name: (1R,3S)-3-(3,4-dichlorophenyl)-N-methyl-2,3-dihydro-1H-inden-1-amine
hydrochloride Stereochemistry: cis

The chemical structure of cis-Indatraline hydrochloride is depicted below:
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(Image of the chemical structure of cis-Indatraline hydrochloride)

Physicochemical Properties

A summary of the key physicochemical properties of cis-Indatraline hydrochloride is provided
in the table below. This data is essential for its handling, formulation, and analytical
characterization.

Property Value Reference
CAS Number 96850-13-4

Molecular Formula C16H15CI2N-HCI

Molecular Weight 328.67 g/mol

Appearance White solid

Soluble to 10 mM in water with

Solubility gentle warming and to 100 mM
in DMSO.
Desiccate at room

Storage

temperature.

Synthesis of cis-Indatraline Hydrochloride

The stereoselective synthesis of cis-Indatraline hydrochloride is a multi-step process. While
a complete, detailed protocol from a single source is not readily available in the public domain,
the following representative procedure has been compiled from established synthetic strategies
for indatraline and its analogs.

Representative Synthetic Workflow

The following diagram illustrates a potential synthetic route to cis-Indatraline hydrochloride.
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Synthesis of Indanone Intermediate
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 To cite this document: BenchChem. [Chemical structure and properties of cis-Indatraline
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553984#chemical-structure-and-properties-of-cis-
indatraline-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15553984?utm_src=pdf-body-img
https://www.benchchem.com/product/b15553984#chemical-structure-and-properties-of-cis-indatraline-hydrochloride
https://www.benchchem.com/product/b15553984#chemical-structure-and-properties-of-cis-indatraline-hydrochloride
https://www.benchchem.com/product/b15553984#chemical-structure-and-properties-of-cis-indatraline-hydrochloride
https://www.benchchem.com/product/b15553984#chemical-structure-and-properties-of-cis-indatraline-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15553984?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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